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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive benchmark of key diagnostic techniques employed

across four prominent heliotron devices: the Large Helical Device (LHD), Wendelstein 7-X

(W7-X), Heliotron J, and the TJ-II stellarator. The objective is to offer a clear comparison of

their performance capabilities, supported by experimental data and detailed methodologies, to

aid researchers in their scientific endeavors.

Data Presentation: Comparative Analysis of
Diagnostic Performance
The following tables summarize the quantitative performance parameters of essential

diagnostic systems on each heliotron device, facilitating a direct comparison of their

capabilities.

Table 1: Thomson Scattering Systems for Electron
Temperature and Density Measurement
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Parameter
Large Helical

Device (LHD)

Wendelstein 7-

X (W7-X)
Heliotron J TJ-II

Spatial

Resolution
17 mm[1]

Core: ~4 mm,

Edge: ~7 mm[2]
~1 cm[3]

High spatial

resolution,

specific value not

available in

provided results.

[4]

Number of

Spatial Points
144[1]

10 (initial),

expandable[2]
25[3] Not specified

Temporal

Resolution

10 - 100 Hz

(standard), up to

20 kHz (fast

system)[1]

10 Hz[2] 50 Hz[3] Not specified

Electron

Temperature (Te)

Range

5 eV - 20 keV[1] 20 eV - 10 keV[2] 10 eV - 10 keV[5] Not specified

Electron Density

(ne) Range
≥ 1 x 10¹⁸ m⁻³[1]

2 x 10¹⁸ - 5 x

10²⁰ m⁻³[2]
> 5 x 10¹⁸ m⁻³[5] Not specified

Table 2: Electron Cyclotron Emission (ECE) for Electron
Temperature Measurement
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Parameter
Large Helical

Device (LHD)

Wendelstein 7-

X (W7-X)
Heliotron J TJ-II

Spatial

Resolution

~3 cm

(Radiometer)[6]
Not specified Not specified ~1 cm[7]

Number of

Channels
Not specified Not specified Not specified 16[7]

Temporal

Resolution

2 µs

(Radiometer)[6]
Not specified Not specified

High temporal

resolution[8]

Frequency

Range
Not specified Not specified Not specified 50 - 60 GHz[7]

Table 3: X-ray Imaging Crystal Spectrometer (XICS) for
Ion Temperature and Plasma Flow

Parameter
Large Helical

Device (LHD)

Wendelstein 7-

X (W7-X)
Heliotron J TJ-II

Primary

Measurement

Ion

Temperature[9]

Ion Temperature,

Poloidal Flow

Velocity[10][11]

Not specified as

a primary

diagnostic in the

provided search

results.

Not specified as

a primary

diagnostic in the

provided search

results.

Spatial

Resolution
Not specified ~2 cm[12] Not applicable Not applicable

Temporal

Resolution
5 ms[9] 5 ms[12] Not applicable Not applicable

Ion Temperature

(Ti) Range
Not specified

100 eV - 1500

eV (from ray

tracing

simulations)[13]

Not applicable Not applicable

Measured

Impurities
Ar, Ti, Cr, Fe[9] Ar, Fe[10] Not applicable Not applicable
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Table 4: Interferometry for Electron Density
Measurement

Parameter
Large Helical

Device (LHD)

Wendelstein 7-

X (W7-X)
Heliotron J TJ-II

Type
FIR Laser, CO2

Laser[14]

Dispersion

Interferometer
Millimeter-wave Not specified

Number of

Channels

13 (FIR), 80

(CO2)[14]
Not specified Not specified Not specified

Temporal

Resolution
10 µs[14] Not specified Not specified Not specified

Phase

Resolution
1/100 fringe[14] Not specified Not specified Not specified

Experimental Protocols and Methodologies
Thomson Scattering
Objective: To measure the local electron temperature (Te) and electron density (ne) within the

plasma.

Methodology:

Laser Injection: A high-power, short-pulse laser beam (typically Nd:YAG) is injected into the

plasma.[2][3]

Scattering: The laser photons are scattered by the plasma electrons. The scattering process

is incoherent, meaning the scattered light spectrum is broadened due to the thermal motion

(Doppler effect) of the electrons.

Light Collection: The scattered light is collected at a specific angle (e.g., backward scattering

in LHD) by a set of collection optics.[15]

Spectral Analysis: The collected light is guided via optical fibers to polychromators. These

devices use interference filters to separate the scattered light into different wavelength
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channels.[2][16]

Signal Detection and Acquisition: Avalanche photodiodes (APDs) or similar detectors

measure the light intensity in each spectral channel. The signals are then digitized by high-

speed analog-to-digital converters.[2]

Data Analysis: The electron temperature is determined from the spectral width of the

scattered light, while the electron density is calculated from the total intensity of the scattered

light. This is often done by fitting the measured spectral data to theoretical Thomson

scattering spectra.

Mandatory Visualizations
Thomson Scattering Experimental Workflow

Laser System Heliotron Device Detection System Data Analysis

Nd:YAG Laser PlasmaInjected Beam Collection OpticsScattered Light Optical Fibers Polychromator APD Detector Data Acquisition Te/ne Calculation

Click to download full resolution via product page

A simplified workflow of a Thomson scattering diagnostic system.

Phase Contrast Imaging (PCI) for Density Fluctuation
Measurement on W7-X
Objective: To measure line-integrated electron density fluctuations, which are crucial for

understanding plasma turbulence.

Methodology:

Laser Source: A CO2 laser beam is used as the probe beam.[7]

Beam Path: The laser beam passes through the plasma. The presence of density

fluctuations causes phase variations in the laser beam.
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Phase Contrast Plate: After exiting the plasma, the beam is focused onto a phase plate. This

plate introduces a quarter-wavelength phase shift to the unscattered (zero-order) component

of the beam relative to the scattered components.

Imaging: The interference between the phase-shifted unscattered light and the scattered light

results in an intensity variation that is proportional to the line-integrated density fluctuations.

This intensity pattern is then imaged onto a detector array.

Signal Detection: A linear detector array measures the spatial profile of the intensity

variations, providing information about the wavenumber spectrum of the density fluctuations.

[17]

Data Acquisition and Analysis: The detector signals are digitized and analyzed to obtain the

frequency and wavenumber spectra of the turbulence.

Phase Contrast Imaging Experimental Setup

Laser Source
Plasma Interaction

Optical System Detection

CO2 Laser Plasma
(Density Fluctuations)

Probe Beam Focusing OpticsPhase-Modulated Beam Phase Plate Imaging Optics Detector Array Data Acquisition

Click to download full resolution via product page

Key components and beam path in a Phase Contrast Imaging diagnostic.

Soft X-ray Tomography on Heliotron J
Objective: To obtain 2D images of soft X-ray emissivity in a plasma cross-section, which

provides information on magnetohydrodynamic (MHD) instabilities and plasma shape.

Methodology:

Detector Arrays: Multiple arrays of soft X-ray detectors (e.g., photodiodes) are arranged

around the plasma poloidal cross-section. Each detector has a specific line of sight through
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the plasma.

Data Acquisition: The detectors measure the line-integrated soft X-ray emission along their

respective chords.

Tomographic Reconstruction: The line-integrated data from all detector arrays are used as

input for a tomographic reconstruction algorithm (e.g., Phillips-Tikhonov regularization).[10]

[18] This algorithm mathematically inverts the line-integrated measurements to produce a 2D

map of the local soft X-ray emissivity.

Image Analysis: The reconstructed images are analyzed to identify the structure and

dynamics of MHD modes, such as magnetic islands, and to determine the shape of the

plasma boundary.

Logical Flow of Soft X-ray Tomography
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Conceptual data flow for soft X-ray tomography.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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